3-Bromo-4-iodo-1,2-thiazole

• IUPAC Name: 3-bromo-4-iodo-1,2-thiazole
• InChI: InChI=1S/C3HBrINS/c4-3-2(5)1-7-6-3/h1H
• InChI Key: FRDAIETTXKDGMN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NS1)Br)I
• Molecular Formula: C3HBrINS
• Molecular Weight: 289.92 g/mol

Description

3-Bromo-4-iodo-1,2-thiazole is a heterocyclic compound that contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is a significant heterocyclic system in natural products and drugs.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in recent years. Various methods have been developed for the synthesis of thiazoles, including the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine. Copper-catalyzed condensation of oximes, anhydrides, and potassium thiocyanate (KSCN) provides thiazoles in good yields under mild reaction conditions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs. They undergo various chemical reactions, including aromatic nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C.

Scientific Research Applications

Synthesis of Fused Pyrazolo Thiazoles and Thiazines

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Synthesis of Pyrazolothiazoles and Pyrazolothiazines

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Inhibitors of Topoisomerase II Alpha

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Inhibitors of Hh Signalling Cascade

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Synthesis of Bromo- and Iodo-1,2,3-triazoles

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Mechanism of Action

While the specific mechanism of action for 3-Bromo-4-iodo-1,2-thiazole is not mentioned in the retrieved papers, thiazoles are known to play a significant role in cell biology. They are used as biologically active compounds for the treatment of various disorders in the human body.

Future Directions

Thiazoles have diverse biological activities and are a significant heterocyclic system in natural products and drugs. They are expected to continue to attract increasing attention in the future for the development of new compounds for various therapeutic applications.